Cas no 624729-63-1 (Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate)

Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate is a specialized organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its structure features a naphthalene core substituted with an ethoxy group at the 7-position and a tert-butoxycarbonyl (Boc) protected amine at the 1-position, offering stability and selective reactivity for further functionalization. The Boc group enhances solubility and facilitates deprotection under mild acidic conditions, making it valuable in peptide and heterocycle synthesis. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable building block for constructing complex molecular architectures in medicinal chemistry and materials science applications.

Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate structure

624729-63-1 structure

Product Name:Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate

CAS No:624729-63-1

MF:C₁₇H₂₁NO₃

MW:287.353544950485

MDL:MFCD18642753

CID:835447

PubChem ID:59731041

Update Time:2025-06-09

Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (7-ethoxy-1-naphthalenyl)-, 1,1-dimethylethyl ester
- 4-(ALLYLOXY)BENZO[B]THIOPHENE-2-CARBONITRILE
- tert-butyl 7-ethoxynaphthalen-1-ylcarbamate
- tert-butyl N-(7-ethoxynaphthalen-1-yl)carbamate
- (7-ethoxy-naphthalen-1-yl)-carbamic acid t-butyl ester
- (7-ethoxy-naphthalen-l-yl)-carbamic acid t-butyl ester
- AGN-PC-0D3579
- CTK2B9167
- KB-80969
- SureCN1963401
- tert-butyl 7-ethoxy-1-naphthylcarbamate
- tert-butyl(7-ethoxy-1-naphthyl) carbamate
- tert-Butyl (7-ethoxynaphthalen-1-yl)carbamate
- QUDDPZNVVUOWRH-UHFFFAOYSA-N
- tert-butyl (7-ethoxy-1-naphthyl)carbamate
- tert-butyl7-ethoxynaphthalen-1-ylcarbamate
- tert-Butyl(7-ethoxynaphthalen-1-yl)carbamate
- SCHEMBL1963401
- ZZA72963
- 624729-63-1
- AKOS030572227
- CS-15377
- DB-372026
- DTXSID40732757
- CS-M0634
- Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate
- MDL： MFCD18642753
- Inchi： 1S/C17H21NO3/c1-5-20-13-10-9-12-7-6-8-15(14(12)11-13)18-16(19)21-17(2,3)4/h6-11H,5H2,1-4H3,(H,18,19)
- InChI Key： QUDDPZNVVUOWRH-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC=C2C=CC(=CC=12)OCC)=O)C(C)(C)C

Computed Properties

Exact Mass: 287.15223
Monoisotopic Mass: 287.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6
XLogP3: 4.1

Experimental Properties

PSA: 47.56

Tert-Butyl 7-ethoxynaphthalen-1-ylcarbamate Pricemore >>

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